6-Methyl-4-phenylcoumarin
Overview
Description
6-Methyl-4-phenylcoumarin is an intermediate in the production of coumarin derivatives . It belongs to the family of benzopyrone and displays interesting pharmacological properties .
Synthesis Analysis
A new series of 6-methyl-3-phenylcoumarins and 6-methyl-3-heteroarylcoumarins have been designed, synthesized, and evaluated as monoamine oxidase inhibitors . The influence of various Lewis acids on the Pechmann ring condensation was discussed, and the optimal synthesis conditions of different 7-hydroxy-4-substituted coumarins were explored .
Molecular Structure Analysis
The molecular structure of 6-Methyl-4-phenylcoumarin is characterized by a coumarin core, which can form various compounds to combat several diseases including microbial, cancer, inflammatory, and neurodegenerative disorders .
Chemical Reactions Analysis
6-Methyl-4-phenylcoumarin derivatives have been synthesized and evaluated as monoamine oxidase inhibitors . A large proportion of the synthesized compounds selectively inhibited monoamine oxidase B .
Scientific Research Applications
Pharmacological Applications
6-Methyl-4-phenylcoumarin: derivatives have shown promise in various therapeutic areas:
For more in-depth reading, you can refer to the following articles:
- Gupta, D., Guliani, E., & Bajaj, K. (2024). Coumarin—Synthetic Methodologies, Pharmacology, and Application as Natural Fluorophore. Topics in Current Chemistry, 382(16).
- Carotti, A. (2022). A twenty-year journey exploring coumarin-based derivatives. Frontiers in Chemistry.
- Zhang, Y., et al. (2020). Synthesis and application of coumarin fluorescence probes. RSC Advances, 10(20).
Safety And Hazards
Future Directions
properties
IUPAC Name |
6-methyl-4-phenylchromen-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12O2/c1-11-7-8-15-14(9-11)13(10-16(17)18-15)12-5-3-2-4-6-12/h2-10H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KWOOQSLXFTYOTR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OC(=O)C=C2C3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80346978 |
Source
|
| Record name | 6-Methyl-4-phenylcoumarin | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80346978 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methyl-4-phenylcoumarin | |
CAS RN |
16299-22-2 |
Source
|
| Record name | 6-Methyl-4-phenylcoumarin | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80346978 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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